Cas no 1197233-91-2 (1-(3-(Trifluoromethyl)pyrazin-2-yl)ethan-1-one)

• Product Name: 1-(3-(Trifluoromethyl)pyrazin-2-yl)ethan-1-one
• CAS No: 1197233-91-2
• MF: C₇H₅F₃N₂O
• MW: 190.122611761093
• CID: 6942176
• PubChem ID: 57870719
• Update Time: 2025-05-12

1-(3-(Trifluoromethyl)pyrazin-2-yl)ethan-1-one Chemical and Physical Properties

Names and Identifiers

• 1197233-91-2
• SCHEMBL4570470
• 1-(3-(Trifluoromethyl)pyrazin-2-yl)ethan-1-one
• DWIVGHNFNMUTRH-UHFFFAOYSA-N

• Inchi： 1S/C7H5F3N2O/c1-4(13)5-6(7(8,9)10)12-3-2-11-5/h2-3H,1H3
• InChI Key： DWIVGHNFNMUTRH-UHFFFAOYSA-N
• SMILES： FC(C1C(C(C)=O)=NC=CN=1)(F)F

Computed Properties

• Exact Mass: 190.03539727Da
• Monoisotopic Mass: 190.03539727Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 204
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 42.9Ų